Cas no 1804929-28-9 (4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride
• CAS No: 1804929-28-9
• MF: C₉H₆ClF₂NO₃S
• MW: 281.663647174835
• CID: 5002331
• Update Time: 2025-05-21

4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClF2NO3S/c1-5-2-6(17(10,14)15)3-8(7(5)4-13)16-9(11)12/h2-3,9H,1H3
• InChI Key： DFAAXEBGRCCGQF-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=C(C)C=1)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.9
• Topological Polar Surface Area: 75.5

Additional information on 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride

4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl Chloride: A Comprehensive Overview

4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride, also known by its CAS No. 1804929-28-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group substituted with cyano, difluoromethoxy, and methyl groups at specific positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical compounds.

The molecular structure of 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride is particularly interesting due to the presence of electron-withdrawing groups such as the cyano (-CN) and difluoromethoxy (-OCHF₂) moieties. These groups significantly influence the electronic properties of the molecule, enhancing its reactivity in various chemical reactions. Recent studies have demonstrated that these substituents can modulate the solubility and stability of the compound, making it suitable for use in polar aprotic solvents commonly employed in organic synthesis.

The synthesis of 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the sulfonation of an appropriately substituted benzene ring followed by subsequent functionalization steps to introduce the cyano, difluoromethoxy, and methyl groups. Researchers have recently explored alternative methodologies, such as microwave-assisted synthesis and catalytic processes, to optimize the production of this compound while minimizing environmental impact.

In terms of applications, 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride has found significant utility in the field of drug discovery. Its sulfonyl chloride functionality makes it an ideal precursor for generating bioactive sulfonamides, which are widely used in pharmaceuticals due to their potent pharmacological activities. For instance, recent studies have highlighted its role in the development of novel inhibitors for kinase enzymes, which are critical targets in cancer therapy.

Beyond pharmaceuticals, this compound has also shown promise in materials science. Its ability to form stable covalent bonds with a variety of nucleophiles makes it a valuable building block for constructing advanced polymers and coatings with tailored properties. For example, researchers have utilized this compound to synthesize high-performance polyurethanes with enhanced thermal stability and mechanical strength.

The unique electronic properties of 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride also make it an attractive candidate for use in electronic materials. Recent investigations have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where its electron-deficient sulfonyl group can facilitate charge transport and improve device efficiency.

In conclusion, 4-Cyano-3-difluoromethoxy-5-methylbenzenesulfonyl chloride (CAS No. 1804929-28-9) is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly in the coming years.